1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one
Catalog No.
S7961988
CAS No.
M.F
C16H13F2N3O
M. Wt
301.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-m...](/img/structure-2d/800/S7961988.png)
Content Navigation
Product Name
1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one
IUPAC Name
1-[[1-(2,4-difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one
Molecular Formula
C16H13F2N3O
Molecular Weight
301.29 g/mol
InChI
InChI=1S/C16H13F2N3O/c1-11-4-6-20(16(22)8-11)10-13-5-7-21(19-13)15-3-2-12(17)9-14(15)18/h2-9H,10H2,1H3
InChI Key
ZTDXMRQRLKDARH-UHFFFAOYSA-N
SMILES
CC1=CC(=O)N(C=C1)CC2=NN(C=C2)C3=C(C=C(C=C3)F)F
Canonical SMILES
CC1=CC(=O)N(C=C1)CC2=NN(C=C2)C3=C(C=C(C=C3)F)F
XLogP3
2
Hydrogen Bond Acceptor Count
4
Exact Mass
301.10266837 g/mol
Monoisotopic Mass
301.10266837 g/mol
Heavy Atom Count
22
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:121250-47-3
Molecular Formula:C18H32O2
Molecular Weight:280.4 g/mol
Availability:
In Stock
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:20546-32-1
Molecular Formula:C3H7NO2
Molecular Weight:89.09 g/mol
Availability:
In Stock
